Cas no 1038539-54-6 (5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid
• CAS No: 1038539-54-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5166333
• Update Time: 2025-08-05

5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid

• Inchi： 1S/C14H16N2O2/c1-3-9(2)10-4-6-11(7-5-10)12-8-13(14(17)18)16-15-12/h4-9H,3H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： UBLBQOPIYCSKDZ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(C(C)CC)C=C2)=CC(C(O)=O)=N1

Additional information on 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid (CAS No. 1038539-54-6)

5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid (CAS No. 1038539-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic molecules known for their diverse biological activities. The presence of both a sec-butyl group and a carboxylic acid moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other bioactive pyrazole derivatives.

In recent years, the demand for 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid has increased due to its role in developing novel therapeutic agents. Its CAS number 1038539-54-6 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. The compound's unique structure allows it to interact with various biological targets, making it a candidate for studies related to inflammation, metabolic disorders, and even cancer. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with high specificity and low toxicity.

From a synthetic chemistry perspective, 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid offers several advantages. Its carboxylic acid group enables easy derivatization, allowing chemists to create esters, amides, or other functionalized derivatives. This flexibility is crucial for optimizing drug candidates' pharmacokinetic properties. Moreover, the sec-butyl substituent contributes to the compound's lipophilicity, which can influence membrane permeability and bioavailability—key factors in drug design. These attributes make it a valuable building block in medicinal chemistry and combinatorial libraries.

The agrochemical industry also explores CAS 1038539-54-6 for developing new pesticides and herbicides. Pyrazole-based compounds have demonstrated efficacy in pest control, and the structural features of this molecule may enhance its activity against specific plant pathogens. With growing concerns about sustainable agriculture and environmental impact, researchers are investigating whether this compound can contribute to safer, more effective crop protection solutions. Its potential biodegradability and low ecotoxicity are areas of active investigation.

Analytical characterization of 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound's stability under various conditions is another topic of interest, as it affects storage, handling, and formulation strategies. Recent advancements in computational chemistry have also enabled predictive modeling of its behavior, accelerating its integration into drug discovery pipelines.

In summary, 5-(4-sec-Butyl-phenyl)-2H-pyrazole-3-carboxylic acid (CAS No. 1038539-54-6) represents a promising scaffold in both pharmaceutical and agrochemical applications. Its structural versatility, combined with the growing body of research on pyrazole chemistry, positions it as a compound of enduring scientific and industrial relevance. As the fields of drug development and green chemistry evolve, this molecule is likely to play an increasingly important role in addressing global health and agricultural challenges.